Cas no 1006448-03-8 (1-[4-(1-Methyl-1H-pyrazol-4-yl)-6-trifluoromethyl-pyrimidin-2-yl]-1H-pyrazo le-3-carboxylic acid)

• Product Name: 1-[4-(1-Methyl-1H-pyrazol-4-yl)-6-trifluoromethyl-pyrimidin-2-yl]-1H-pyrazo le-3-carboxylic acid
• CAS No: 1006448-03-8
• MF: C₁₃H₉F₃N₆O₂
• MW: 338.244771718979
• CID: 3160079
• PubChem ID: 19621509
• Update Time: 2025-04-21

1-[4-(1-Methyl-1H-pyrazol-4-yl)-6-trifluoromethyl-pyrimidin-2-yl]-1H-pyrazo le-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1-Methyl-1H-pyrazol-4-yl)-6-trifluoromethyl-pyrimidin-2-yl]-1H-pyrazo le-3-carboxylic acid
• 1-[4-(1-Methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-pyrazole-3-carboxylic acid
• 1-[4-(1-METHYL-1H-PYRAZOL-4-YL)-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]-1H-PYRAZOLE-3-CARBOXYLIC ACID
• DTXSID001116743
• STL414477
• AKOS000311587
• 1006448-03-8

• Inchi： 1S/C13H9F3N6O2/c1-21-6-7(5-17-21)9-4-10(13(14,15)16)19-12(18-9)22-3-2-8(20-22)11(23)24/h2-6H,1H3,(H,23,24)
• InChI Key： MRKWPEPDFHFYQF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=NN(C)C=2)=NC(=N1)N1C=CC(C(=O)O)=N1)(F)F

Computed Properties

• Exact Mass: 338.073908g/mol
• Monoisotopic Mass: 338.073908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 338.24g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 98.7Ų